Cas no 886910-37-8 ((2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide
• CAS No: 886910-37-8
• MF: C₁₈H₁₅N₃O₄S
• MW: 369.394402742386
• CID: 5477004
• Update Time: 2025-10-28

(2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-[5-(4-methylsulfonylphenyl)-1,3,4-oxadiazol-2-yl]-3-phenylprop-2-enamide
• (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide

• Inchi： 1S/C18H15N3O4S/c1-26(23,24)15-10-8-14(9-11-15)17-20-21-18(25-17)19-16(22)12-7-13-5-3-2-4-6-13/h2-12H,1H3,(H,19,21,22)/b12-7+
• InChI Key： GIPRSUQLKRAFHZ-KPKJPENVSA-N
• SMILES： C(NC1=NN=C(C2=CC=C(S(C)(=O)=O)C=C2)O1)(=O)/C=C/C1=CC=CC=C1

Additional information on (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide

The (2E)-N-5-(4-Methanesulfonylphenyl)-1,3,4-Oxadiazol-2-Yl-3-Phenylprop-2-enamide: A Comprehensive Overview

The compound with CAS No. 886910-37-8, known as (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-oxadiazol-2-yl-3-phenylprop-2-enamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which includes a 1,3,4-Oxadiazole ring system and a methanesulfonylphenyl group. The presence of these functional groups contributes to its versatile chemical properties and biological activity.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery and development. The 1,3,4-Oxadiazole ring is known for its stability and ability to act as a bioisostere in medicinal chemistry. This makes it an attractive scaffold for designing new drugs with improved pharmacokinetic properties. The methanesulfonylphenyl group attached to the oxadiazole ring further enhances the compound's solubility and bioavailability, making it a promising candidate for therapeutic applications.

One of the most notable features of this compound is its ability to act as a selective inhibitor of certain enzymes and receptors. For instance, recent research has demonstrated its potential as an inhibitor of the Janus kinase (JAK) pathway, which is implicated in various inflammatory diseases and cancers. The propenamide moiety in the molecule plays a critical role in mediating these interactions by providing a platform for hydrogen bonding with target proteins.

The synthesis of this compound involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxadiazole ring through cyclization reactions and the introduction of the methanesulfonylphenyl group via nucleophilic substitution. These steps are optimized to ensure high yields and purity, which are essential for its use in preclinical studies.

In terms of biological activity, this compound has shown remarkable results in vitro and in vivo models. For example, it has demonstrated potent anti-inflammatory effects in animal models of arthritis and significant anti-tumor activity in cancer cell lines. These findings suggest that it could be developed into a novel therapeutic agent for treating chronic inflammatory diseases and malignancies.

Moreover, the compound's structure allows for further modification to enhance its efficacy and reduce potential side effects. Researchers are currently exploring the impact of substituting different groups on the phenyl rings or modifying the amide moiety to improve its pharmacodynamic properties.

In conclusion, (2E)-N-5-(4-methanesulfonylphenyl)-1,3,4-Oxadiazol-2-Yl-3-PHENYLPROPENAMIDE represents a cutting-edge advancement in organic chemistry with immense potential for drug development. Its unique structure, combined with recent breakthroughs in medicinal chemistry research, positions it as a leading candidate for addressing unmet medical needs.